4-(aminomethyl)-N-methyl-1,3-thiazol-2-amine dihydrochloride

• IUPAC Name: 4-(aminomethyl)-N-methyl-1,3-thiazol-2-amine;dihydrochloride
• InChI: InChI=1S/C5H9N3S.2ClH/c1-7-5-8-4(2-6)3-9-5;;/h3H,2,6H2,1H3,(H,7,8);2*1H
• InChI Key: XNCAVSMDBFEXAZ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)CN.Cl.Cl
• Molecular Formula: C5H11Cl2N3S
• Molecular Weight: 216.13 g/mol
• CAS RN: 1269152-19-3

Description

4-(aminomethyl)-N-methyl-1,3-thiazol-2-amine dihydrochloride is a chemical compound with the molecular weight of 202.11. It is also known as 4-(aminomethyl)-1,3-thiazol-2-ylamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H7N3S.2ClH/c5-1-3-2-8-4(6)7-3;;/h2H,1,5H2,(H2,6,7);2*1H. This indicates the presence of a thiazole ring with an aminomethyl group attached to it.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 202.11. It is stored at room temperature.

Scientific Research Applications

Antimicrobial Agents

• Research demonstrates the synthesis of formazans from Mannich base derivatives with notable antimicrobial activity against pathogenic bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains including Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).
• Thiazolidinedione derivatives have been synthesized and found to exhibit antibacterial activity, highlighting the role of the thiazole moiety in the development of new antimicrobial agents (Mohanty et al., 2015).

Corrosion Inhibition

• Thiazole and thiadiazole derivatives are studied for their corrosion inhibition performances on metal surfaces, using quantum chemical parameters and molecular dynamics simulations to predict their effectiveness. This research provides insights into the development of novel corrosion inhibitors for industrial applications (Kaya et al., 2016).

Synthetic Chemistry and Material Science

• The synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole reveals their potential in generating compounds with antimicrobial and cytotoxic activity, indicating the role of such derivatives in pharmaceutical research (Noolvi et al., 2014).
• Manganese-catalyzed aminomethylation of aromatic compounds using methanol as a sustainable C1 building block showcases an environmentally friendly approach to synthesizing aminomethylated products, contributing to green chemistry and sustainable material development (Mastalir et al., 2017).

Safety and Hazards

According to the safety data sheet, this compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.